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Compound of Interest

Compound Name:
2,4-Dimethylazetidine

hydrochloride

CAS No.: 1803606-22-5

Cat. No.: B1383322

Get Quote

Executive Summary
2,4-Dimethylazetidine hydrochloride (CAS: 470666-35-4 for the (2S,4S) isomer) is a high-

value, four-membered nitrogen heterocycle used primarily as a conformationally restricted

bioisostere of the

-diethylamine moiety. Its significance lies in its ability to lock pharmacophores into specific
spatial orientations, significantly enhancing potency and selectivity in ligand-receptor
interactions—most notably within the serotonin 5-HT

receptor landscape.

This guide details the compound's stereochemical complexity, validated synthesis pathways,

and analytical fingerprints.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
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Property Specification

IUPAC Name 2,4-Dimethylazetidine hydrochloride

Molecular Formula

Molecular Weight 121.61 g/mol

Physical State White to off-white hygroscopic solid

Solubility

Highly soluble in

, MeOH; sparingly soluble in

pKa (Conjugate Acid) ~11.0 (Estimated; Azetidines are strong bases)

Key Structural Feature
High ring strain (~26 kcal/mol) with "butterfly"

puckering

Stereochemical Analysis
The 2,4-dimethyl substitution pattern creates two chiral centers, resulting in three distinct

stereoisomers. Understanding these is critical, as biological activity is often strictly limited to the

(2S,4S) isomer.

Isomer Classification
cis-2,4-Dimethylazetidine (Meso): Achiral due to an internal plane of symmetry. The methyl

groups are on the same side of the ring.

trans-(2R,4R)-Dimethylazetidine: Chiral enantiomer.

trans-(2S,4S)-Dimethylazetidine: Chiral enantiomer. This is the eutomer (active isomer) for

lysergamide derivatives (e.g., LSZ).

Conformational Dynamics
Unlike six-membered rings that adopt chair conformations, the four-membered azetidine ring

undergoes a "puckering" motion to relieve torsional strain between vicinal hydrogens.
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Planar Transition State: High energy, eclipsed interactions.

Puckered Ground State: The ring bends ~30° out of plane.

Impact on Substitution: In the trans isomers, the methyl groups adopt a pseudo-diequatorial

orientation to minimize 1,3-diaxial-like steric clashes, making the trans isomers generally

more thermodynamically stable than the cis form.
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Figure 1: Stereochemical hierarchy of 2,4-dimethylazetidine.

Synthesis Protocol: The Chiral Pool Approach
To ensure stereochemical purity, the "Chiral Pool" synthesis starting from optically pure diols is

the industry standard. This method avoids difficult resolution steps later in the process.

Retrosynthetic Logic
Target: (2S,4S)-2,4-Dimethylazetidine HCl.[1]

Precursor: (2S,4S)-2,4-Pentanediol.

Mechanism: Double nucleophilic displacement (cyclization) of an activated diol by a primary

amine.

Step-by-Step Methodology
Step 1: Activation of the Diol

Reagents: (2S,4S)-2,4-Pentanediol, Methanesulfonyl chloride (MsCl), Triethylamine (
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), DCM.

Procedure: The chiral diol is treated with MsCl at 0°C to convert the hydroxyl groups into

good leaving groups (mesylates).

Critical Control: Maintain low temperature to prevent elimination side reactions.

Step 2: N-Benzylation & Cyclization

Reagents: Benzylamine (

), Reflux (Acetonitrile or Toluene).

Mechanism: The amine undergoes an

attack on the first mesylate, followed by an intramolecular

attack on the second mesylate to close the ring.

Stereochemistry Note: Two

inversions occur (one at each carbon). However, since the nucleophile (amine) bridges both
carbons, the relative stereochemistry is conserved relative to the starting material's
symmetry, yielding the trans-N-benzyl azetidine.

Step 3: Deprotection (Hydrogenolysis)

Reagents:

(gas), Pd/C catalyst, MeOH.

Procedure: The benzyl group is cleaved under standard hydrogenation conditions, yielding

the free secondary amine.

Safety: Azetidines are volatile. Care must be taken during solvent removal.

Step 4: Salt Formation

Reagents: HCl in Diethyl Ether or Dioxane.
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Procedure: The crude amine solution is treated with anhydrous HCl. The hydrochloride salt

precipitates immediately, stabilizing the strained ring and preventing polymerization.
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Figure 2: Synthetic workflow for the production of the (2S,4S) isomer.
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Analytical Characterization (NMR)
Distinguishing the isomers via

NMR relies on symmetry arguments.

Isomer
Symmetry
Element

Methyl Signal
Ring Protons
(H2/H4)

Ring Protons
(H3)

cis (meso)

Plane of

Symmetry (

)

Single Doublet Equivalent

Diastereotopic

(Split into two

distinct

multiplets)

trans (C2) Rotation Axis Single Doublet Equivalent

Equivalent

(appears as a

triplet or simple

multiplet)

Diagnostic Feature: In the cis isomer, the two protons on C3 are chemically non-equivalent

(one is cis to the methyls, one is trans). In the trans isomer (

symmetric), the C3 protons are homotopic/equivalent on the NMR timescale due to rapid ring
flipping or symmetry, often simplifying the spectrum.

Applications in Drug Design
The 2,4-dimethylazetidine moiety is a "privileged scaffold" in modern medicinal chemistry.

Conformational Restriction: It serves as a rigid analogue of a diethylamine group. By locking

the alkyl groups into a specific vector, it reduces the entropic penalty of binding to a receptor.

Basicity Modulation: The strained ring lowers the pKa slightly compared to acyclic amines,

potentially improving membrane permeability.

Case Study (LSZ): In the synthesis of Lysergic acid 2,4-dimethylazetidide (LSZ), the (2S,4S)

isomer confers significantly higher potency than LSD itself. This confirms that the

diethylamide group in LSD likely adopts a specific conformation in the binding pocket of the

5-HT
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receptor, which the (2S,4S)-azetidine mimics perfectly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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